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Compound of Interest

Compound Name: Glycidyl Stearate-d5

Cat. No.: B10828888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

deuterated glycidyl stearate (Glycidyl Stearate-d5), a critical analytical standard and potential

pharmacological agent. This document details its synthesis, characterization, and applications,

with a focus on quantitative data and detailed experimental methodologies.

Physicochemical Properties
Deuterated glycidyl stearate is the isotopically labeled analog of glycidyl stearate, where five

hydrogen atoms on the glycidyl group have been replaced with deuterium. This substitution

provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-

based quantification of glycidyl stearate.[1]

Quantitative Data Summary
The following tables summarize the key physicochemical properties of both deuterated and

non-deuterated glycidyl stearate for comparative analysis.

Table 1: Physicochemical Properties of Deuterated Glycidyl Stearate (Glycidyl Stearate-d5)
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Property Value Source(s)

Molecular Formula C₂₁H₃₅D₅O₃ [2]

Molecular Weight 345.57 g/mol [2]

CAS Number 1346598-19-3 [2]

Appearance White to off-white solid [3]

Melting Point 52-54 °C [3]

Solubility
Soluble in Chloroform

(Slightly), Methanol (Slightly)
[1][3]

Purity
>95% (HPLC), 98% atom D;

≥99% deuterated forms (d₁-d₅)
[1][3]

Storage Store at -20°C [3]

Table 2: Physicochemical Properties of Non-Deuterated Glycidyl Stearate

Property Value Source(s)

Molecular Formula C₂₁H₄₀O₃ [4]

Molecular Weight 340.54 g/mol [4]

CAS Number 7460-84-6 [4]

Appearance White solid

Melting Point 50.5-51.3 °C [5]

Boiling Point 193 °C @ 1 Torr [5]

Density 0.8867 g/cm³ @ 60 °C [5]

Synthesis of Deuterated Glycidyl Stearate
The synthesis of deuterated glycidyl stearate can be achieved through a two-step process

adapted from the general synthesis of glycidyl esters.[6] This involves the esterification of
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stearic acid with a deuterated glycidol precursor, followed by epoxidation. A common precursor

for the deuterated glycidyl group is deuterated epichlorohydrin or deuterated glycidol.

Proposed Synthetic Pathway
A plausible synthetic route involves the reaction of stearic acid with deuterated epichlorohydrin

in the presence of a base.

Stearic Acid

Deuterated Glycidyl Stearate
(Crude Product)
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Base (e.g., Triethylamine)

Solvent (e.g., Toluene)

Purification
(e.g., Column Chromatography)

Deuterated Glycidyl Stearate
(Pure Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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